Cas no 2167121-88-0 (5-difluoromethanesulfonyl-1-(prop-2-en-1-yl)-1H-1,2,3,4-tetrazole)

• Product Name: 5-difluoromethanesulfonyl-1-(prop-2-en-1-yl)-1H-1,2,3,4-tetrazole
• CAS No: 2167121-88-0
• MF: C₅H₆F₂N₄O₂S
• MW: 224.188545703888
• CID: 5796431
• PubChem ID: 165718138
• Update Time: 2025-09-25

5-difluoromethanesulfonyl-1-(prop-2-en-1-yl)-1H-1,2,3,4-tetrazole Chemical and Physical Properties

Names and Identifiers

• 5-difluoromethanesulfonyl-1-(prop-2-en-1-yl)-1H-1,2,3,4-tetrazole
• 2167121-88-0
• EN300-1275429

• Inchi： 1S/C5H6F2N4O2S/c1-2-3-11-5(8-9-10-11)14(12,13)4(6)7/h2,4H,1,3H2
• InChI Key： NUGIZNNHRBOCLF-UHFFFAOYSA-N
• SMILES： S(C(F)F)(C1=NN=NN1CC=C)(=O)=O

Computed Properties

• Exact Mass: 224.01795294g/mol
• Monoisotopic Mass: 224.01795294g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 86.1Ų

Additional information on 5-difluoromethanesulfonyl-1-(prop-2-en-1-yl)-1H-1,2,3,4-tetrazole

Comprehensive Overview of 5-Difluoromethanesulfonyl-1-(prop-2-en-1-yl)-1H-1,2,3,4-tetrazole (CAS No. 2167121-88-0)

The compound 5-difluoromethanesulfonyl-1-(prop-2-en-1-yl)-1H-1,2,3,4-tetrazole (CAS No. 2167121-88-0) is a highly specialized chemical entity that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This tetrazole derivative is characterized by the presence of a difluoromethanesulfonyl group, which imparts distinct electronic and steric properties, making it a valuable intermediate in organic synthesis and pharmaceutical research.

One of the key features of this compound is its allyl-substituted tetrazole core, which is known for its stability and versatility in chemical reactions. The prop-2-en-1-yl moiety provides a reactive site for further functionalization, enabling the synthesis of more complex molecules. Researchers have explored its utility in click chemistry, a popular topic in modern synthetic chemistry, where it serves as a precursor for the development of novel bioconjugates and drug candidates.

In the context of current trends, the demand for fluorinated compounds like 5-difluoromethanesulfonyl-1-(prop-2-en-1-yl)-1H-1,2,3,4-tetrazole has surged due to their applications in agrochemicals, material science, and medicinal chemistry. Fluorine incorporation often enhances the metabolic stability and bioavailability of molecules, a feature highly sought after in drug discovery. This aligns with the growing interest in sustainable chemistry and green synthesis, as researchers seek eco-friendly methods to produce such compounds.

The compound's CAS No. 2167121-88-0 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Questions such as "What are the synthetic routes for 5-difluoromethanesulfonyl-1-(prop-2-en-1-yl)-1H-1,2,3,4-tetrazole?" or "How does the difluoromethanesulfonyl group influence reactivity?" are common among chemists. These queries highlight the need for detailed technical information, which this overview aims to address.

From a structural perspective, the tetrazole ring in this compound is a nitrogen-rich heterocycle, known for its high energy density and applications in energetic materials. However, it's important to note that this discussion focuses solely on its non-hazardous applications, such as its role in catalysis and polymer chemistry. The allyl group further enhances its utility in cross-coupling reactions, a hot topic in organometallic chemistry.

In summary, 5-difluoromethanesulfonyl-1-(prop-2-en-1-yl)-1H-1,2,3,4-tetrazole (CAS No. 2167121-88-0) represents a fascinating intersection of fluorine chemistry and heterocyclic synthesis. Its unique properties make it a valuable tool for researchers exploring new chemical spaces and functional materials. As the scientific community continues to innovate, compounds like this will undoubtedly play a pivotal role in shaping the future of molecular design and applied chemistry.